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Compound of Interest

Compound Name: DY-680-NHS ester

Cat. No.: B15553298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of DY-680-NHS ester, a versatile

near-infrared (NIR) fluorescent dye. We will delve into its core principle of action, detail its

chemical and physical properties, and provide established protocols for its use in labeling

biomolecules. This document is intended to serve as a valuable resource for researchers and

professionals in the fields of life sciences and drug development who utilize fluorescence-

based detection methods.

Core Concepts: What is DY-680-NHS Ester?
DY-680-NHS ester is a highly reactive fluorescent dye belonging to the cyanine family. It is

characterized by its strong absorption and emission in the near-infrared spectrum, making it an

ideal candidate for applications requiring deep tissue penetration and minimal autofluorescence

from biological samples. The "NHS ester" (N-hydroxysuccinimidyl ester) functional group is the

key to its utility, enabling covalent conjugation to primary amines on target molecules.

Principle of Action: Covalent Labeling of Primary
Amines
The fundamental principle behind DY-680-NHS ester's function is its ability to form a stable

amide bond with primary amino groups (-NH₂). This reaction, known as nucleophilic acyl

substitution, is highly efficient and specific under physiological to slightly alkaline conditions (pH
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7.2-8.5).[1] The primary targets for this reaction on biomolecules are the ε-amino groups of

lysine residues and the N-terminal α-amino group of polypeptides.[1]

The reaction proceeds as follows: the nucleophilic primary amine on the target molecule

attacks the carbonyl carbon of the NHS ester. This forms a tetrahedral intermediate which then

collapses, releasing the N-hydroxysuccinimide (NHS) as a leaving group and forming a stable,

covalent amide bond between the DY-680 dye and the target molecule.[2] This robust linkage

ensures that the fluorescent label remains attached to the molecule of interest throughout

subsequent experimental procedures.

Caption: Reaction mechanism of DY-680-NHS ester with a primary amine.

Quantitative Data Summary
The photophysical properties of DY-680 make it a powerful tool for fluorescence-based

applications. The following table summarizes its key quantitative characteristics.

Property Value Notes

Excitation Maximum (λex) 690 nm[3][4]

In ethanol. Spectrally similar

dyes have excitation maxima

around 678-692 nm.[5][6][7]

Emission Maximum (λem) 709 nm[3][4]

In ethanol. Spectrally similar

dyes have emission maxima

around 701-712 nm.[5][6][7]

Molar Extinction Coefficient (ε) 140,000 cm⁻¹M⁻¹[6]

In ethanol. Other sources for

spectrally similar dyes report

values around 185,000

cm⁻¹M⁻¹.[5][7]

Molecular Weight 731.9 g/mol [3] For the NHS ester form.

Chemical Formula C₄₀H₄₉N₃O₈S[3]
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The following protocols provide a general framework for the labeling of proteins and antibodies

with DY-680-NHS ester. Optimization may be required for specific applications and target

molecules.

Protein and Antibody Labeling
This protocol is designed for the covalent conjugation of DY-680-NHS ester to proteins and

antibodies.

Materials:

DY-680-NHS ester

Protein or antibody of interest (in an amine-free buffer)

Reaction Buffer: 0.1 M sodium bicarbonate or sodium phosphate buffer, pH 8.3-8.5[4]

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)[4]

Quenching Solution (optional): 1 M Tris-HCl, pH 8.0 or 1 M glycine[4]

Purification column (e.g., size-exclusion chromatography, dialysis)[4]

Procedure:

Protein Preparation:

Ensure the protein solution is free of amine-containing buffers (e.g., Tris) and stabilizers

(e.g., bovine serum albumin).[4]

If necessary, perform a buffer exchange into the Reaction Buffer.

Adjust the protein concentration to 1-10 mg/mL.[4]

DY-680-NHS Ester Stock Solution Preparation:

Immediately before use, dissolve the DY-680-NHS ester in anhydrous DMSO or DMF to a

concentration of 1-10 mg/mL.
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Note: NHS esters are moisture-sensitive. Use anhydrous solvents and prepare the

solution fresh.[4]

Labeling Reaction:

Calculate the required amount of DY-680-NHS ester. A molar excess of 8-20 fold of the

dye to the protein is a common starting point for mono-labeling.[4]

Add the calculated volume of the DY-680-NHS ester stock solution to the protein solution

while gently vortexing.

Incubate the reaction for 1-4 hours at room temperature or overnight at 4°C, protected

from light.[4]

Quenching the Reaction (Optional):

To terminate the reaction, add the Quenching Solution to a final concentration of 50-100

mM.

Incubate for 30 minutes at room temperature.

Purification of the Conjugate:

Remove unreacted dye and byproducts by size-exclusion chromatography, dialysis, or a

desalting column.[4]

Collect the fractions containing the labeled protein.

Characterization and Storage:

Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at

280 nm (for protein) and ~690 nm (for DY-680).

Store the purified conjugate at 4°C for short-term storage or at -20°C or -80°C for long-

term storage.
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Caption: General experimental workflow for protein labeling with DY-680-NHS ester.

Applications in Research and Drug Development
The favorable spectral properties of DY-680 make it a valuable tool in various research and

development areas:
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Western Blotting: As a NIR dye, it allows for sensitive detection with low background.

Fluorescence Microscopy: Its long-wavelength emission is well-suited for multicolor imaging

and deep-tissue imaging.[3]

Flow Cytometry: The brightness of DY-680 enables clear identification and sorting of labeled

cell populations.[3]

In Vivo Imaging: The NIR properties of DY-680 allow for deep tissue penetration and reduced

autofluorescence, making it suitable for small animal imaging studies.[5]

Drug Development: Labeled antibodies and other targeting moieties can be used to visualize

drug distribution and target engagement in preclinical models.

Conclusion
DY-680-NHS ester is a robust and versatile near-infrared fluorescent dye that provides

researchers and drug development professionals with a powerful tool for the sensitive and

specific labeling of biomolecules. Its principle of action, based on the reliable chemistry of NHS

ester reactions with primary amines, combined with its favorable photophysical properties,

ensures its continued and widespread use in a multitude of fluorescence-based applications.

By following established protocols and understanding its core principles, users can effectively

harness the capabilities of DY-680-NHS ester to advance their scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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